Cas no 946281-42-1 (N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 946281-42-1
• MF: C₂₁H₃₁N₃O₂
• MW: 357.489745378494
• CID: 6416170
• PubChem ID: 16837356
• Update Time: 2025-07-14

N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• N'-cycloheptyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide
• N1-cycloheptyl-N2-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• F2271-0341
• 946281-42-1
• AKOS024634953
• N'-cycloheptyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• Ethanediamide, N1-cycloheptyl-N2-[2-(1,2,3,4-tetrahydro-1-methyl-6-quinolinyl)ethyl]-

• Inchi： 1S/C21H31N3O2/c1-24-14-6-7-17-15-16(10-11-19(17)24)12-13-22-20(25)21(26)23-18-8-4-2-3-5-9-18/h10-11,15,18H,2-9,12-14H2,1H3,(H,22,25)(H,23,26)
• InChI Key： OIRFOQLOJFJUBB-UHFFFAOYSA-N
• SMILES： C(NC1CCCCCC1)(=O)C(NCCC1C=CC2=C(C=1)CCCN2C)=O

Computed Properties

• Exact Mass: 357.24162724g/mol
• Monoisotopic Mass: 357.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• pka: 12.73±0.20(Predicted)

Additional information on N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946281-42-1): An Overview

N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 946281-42-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of diamides and is characterized by its cycloheptyl and tetrahydroquinoline moieties, which contribute to its biological activity and pharmacological properties.

The molecular structure of N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is composed of a central ethane diamide core flanked by a cycloheptyl group and a substituted tetrahydroquinoline moiety. The cycloheptyl group provides steric bulk and hydrophobicity, while the tetrahydroquinoline moiety is known for its ability to interact with various biological targets, including enzymes and receptors.

Recent studies have highlighted the potential of N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Additionally, N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide has been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the activation of the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide have also been studied extensively. Research indicates that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an orally administered therapeutic agent. Its stability under physiological conditions and low toxicity profile further enhance its potential as a drug candidate.

In terms of synthetic chemistry, the preparation of N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide involves several well-established synthetic routes. One common approach involves the coupling of a cycloheptylamine derivative with a substituted tetrahydroquinoline carboxylic acid using standard amide bond formation techniques such as EDC/HOBt coupling or carbodiimide-mediated coupling. The synthesis can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications.

The structural diversity and functional versatility of N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide make it an attractive target for medicinal chemists aiming to develop novel therapeutics. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity for specific biological targets. This includes efforts to modify the substituents on the cycloheptyl and tetrahydroquinoline moieties to fine-tune its pharmacological properties.

In conclusion, N'-cycloheptyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-y l)ethylethanediamide (CAS No. 946281-42-1) represents a promising compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and potential applications will emerge.